Cas no 1289207-52-8 ((2,4-Dimethylfuran-3-yl)boronic acid)

• Product Name: (2,4-Dimethylfuran-3-yl)boronic acid
• CAS No: 1289207-52-8
• MF: C₆H₉BO₃
• MW: 139.944862127304
• CID: 2769631
• PubChem ID: 57416275
• Update Time: 2025-11-02

(2,4-Dimethylfuran-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50725953
• SCHEMBL1669889
• AKOS024437637
• 1289207-52-8
• (2,4-Dimethylfuran-3-yl)boronic acid

• Inchi： 1S/C6H9BO3/c1-4-3-10-5(2)6(4)7(8)9/h3,8-9H,1-2H3
• InChI Key： YCOLLYBECCJPMU-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(B(O)O)=C1C

Computed Properties

• Exact Mass: 140.0644743Da
• Monoisotopic Mass: 140.0644743Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Additional information on (2,4-Dimethylfuran-3-yl)boronic acid

Comprehensive Guide to (2,4-Dimethylfuran-3-yl)boronic acid (CAS No. 1289207-52-8): Properties, Applications, and Market Insights

(2,4-Dimethylfuran-3-yl)boronic acid (CAS No. 1289207-52-8) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the furan boronic acid family, known for its unique reactivity in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The growing demand for heterocyclic boronic acids in drug discovery and agrochemical development has made this compound increasingly relevant in modern chemistry.

The molecular structure of (2,4-Dimethylfuran-3-yl)boronic acid features a furan ring substituted with two methyl groups at positions 2 and 4, along with a boronic acid functional group at position 3. This arrangement provides excellent stability while maintaining high reactivity in palladium-catalyzed coupling reactions, a hot topic in synthetic chemistry forums. Recent publications in journals like Organic Letters and ACS Catalysis have highlighted the compound's utility in creating complex molecular architectures, answering common search queries about "furan-based building blocks" and "boronic acid coupling partners."

In pharmaceutical applications, (2,4-Dimethylfuran-3-yl)boronic acid serves as a valuable intermediate for developing potential drug candidates. Its structural features align with current research trends in furan-containing bioactive molecules, a frequently searched term in medicinal chemistry databases. The compound's balanced lipophilicity and metabolic stability make it particularly interesting for designing CNS-active compounds, addressing common questions about "blood-brain barrier permeable scaffolds." Several patent applications have emerged recently utilizing this boronic acid derivative in kinase inhibitor development.

The material science applications of 1289207-52-8 are gaining attention in academic and industrial research. As interest grows in organic electronic materials (a trending search term), this compound shows promise for creating novel conjugated systems. The furan ring's electron-rich nature combined with the boronic acid's cross-coupling capability enables the synthesis of advanced π-conjugated polymers, relevant to OLED and OPV technologies. Research groups focusing on "sustainable electronic materials" have reported using this building block in donor-acceptor type polymers.

From a synthetic chemistry perspective, (2,4-Dimethylfuran-3-yl)boronic acid offers several advantages that answer common laboratory queries. Its good solubility in common organic solvents (THF, DMSO, DCM) and relative stability to air and moisture make it practical for various reaction conditions. The compound typically appears as a white to off-white crystalline powder with purity levels exceeding 95% (HPLC), addressing quality concerns frequently searched by purchasers. Storage recommendations (-20°C under inert atmosphere) and handling precautions align with standard practices for boronic acid derivatives.

The commercial availability of CAS 1289207-52-8 has expanded significantly in recent years, reflecting growing demand. Major chemical suppliers now offer this compound in research quantities (100mg-10g), with some providing custom synthesis services for bulk orders. Price trends show moderate stability, though fluctuations occur due to raw material availability for furan chemistry precursors. The compound's structure-activity relationship (SAR) potential continues to drive interest, particularly among researchers investigating "privileged structures in medicinal chemistry" - a popular search phrase in drug discovery circles.

Analytical characterization of (2,4-Dimethylfuran-3-yl)boronic acid typically includes ¹H NMR (δ 7.35-7.45 ppm for furan protons), ¹³C NMR, and mass spectrometry data. These spectral features help address common identification questions in laboratory settings. The compound's melting point ranges between 145-150°C, and its molecular weight is 153.96 g/mol - key physical properties often searched by quality control personnel. Recent advancements in high-throughput screening techniques have increased the compound's visibility in combinatorial chemistry applications.

Environmental and safety considerations for 1289207-52-8 follow standard laboratory protocols for boronic acid compounds. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended during handling. Disposal should comply with local regulations for organic boron compounds, a topic of increasing regulatory interest. The compound's environmental fate and biodegradation profile remain areas of active research, particularly regarding "green chemistry metrics" for boronic acid reagents.

Future research directions for (2,4-Dimethylfuran-3-yl)boronic acid likely include expanded applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs) - two rapidly growing fields in chemical biology. Its potential in creating covalent inhibitors through boronic acid-diol interactions represents another promising avenue, addressing current interests in "reversible covalent drugs." As synthetic methodologies advance, this compound may see increased use in continuous flow chemistry setups, answering industry demands for "scalable cross-coupling methods."

In summary, (2,4-Dimethylfuran-3-yl)boronic acid (CAS No. 1289207-52-8) represents a versatile building block with growing importance across multiple chemistry disciplines. Its unique structural features, combined with the broad utility of furan boronic acids in modern synthesis, ensure its continued relevance in academic and industrial research. As interest grows in heterocyclic boronic acid derivatives and their applications, this compound stands poised to contribute to advancements in pharmaceuticals, materials science, and beyond.